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Compound of Interest

Compound Name: Zidovudine-d4

Cat. No.: B12371210 Get Quote

For researchers, scientists, and professionals engaged in drug development, precise

identification of chemical compounds is paramount. This guide provides a comprehensive

overview of the chemical identifiers for Zidovudine-d4, a deuterated analog of the antiretroviral

drug Zidovudine. Due to the nature of isotopically labeled compounds, some identifiers are not

always available. This document clarifies the available data for Zidovudine-d4 and provides

the corresponding identifiers for the parent compound, Zidovudine, for comparative reference.

Summary of Chemical Identifiers
The following table summarizes the key chemical identifiers for both Zidovudine-d4 and its

non-deuterated parent compound, Zidovudine.
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Identifier Zidovudine-d4 Zidovudine

CAS Number Not Available 30516-87-1[1]

PubChem CID Not Available 35370[1]

ChemSpider ID Not Available 32555

IUPAC Name

1-[(2R,4S,5S)-4-azido-5-

(hydroxymethyl)oxolan-2-yl]-5-

(trideuteriomethyl)pyrimidine-

2,4-dione; 2',3'-dideoxy-5'-

(deuteriooxymethyl)-5-(methyl-

d3)-thymidine (representative

names)

1-[(2R,4S,5S)-4-azido-5-

(hydroxymethyl)oxolan-2-yl]-5-

methylpyrimidine-2,4-dione[1]

InChI Not Available

InChI=1S/C10H13N5O4/c1-5-

3-15(10(18)12-9(5)17)8-2-

6(13-14-11)7(4-16)19-8/h3,6-

8,16H,2,4H2,1H3,

(H,12,17,18)/t6-,7+,8+/m0/s1[1

]

InChIKey Not Available
HBOMLICNUCNMMY-

XLPZGREQSA-N[1]

Canonical SMILES
OC[C@@H]1--INVALID-LINK--

C--INVALID-LINK--O1

CC1=CN(C(=O)NC1=O)

[C@H]2C--INVALID-LINK--

CO">C@@HN=[N+]=[N-][1]

Molecular Formula C10H9D4N5O4 C10H13N5O4[1]

Note: The CAS Number for Zidovudine-d4 is often not assigned or is listed as not available by

chemical suppliers[2]. The CAS number for the unlabeled parent compound is frequently used

for reference. Similarly, a specific PubChem Compound ID (CID) for this particular deuterated

analog of Zidovudine has not been found. The provided SMILES for Zidovudine-d4 reflects the

isotopic labeling.

Experimental Protocols and Signaling Pathways
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Detailed experimental protocols for the synthesis, purification, and analysis of Zidovudine-d4,

as well as diagrams of its metabolic and signaling pathways, are beyond the scope of this

document. Such information is typically found in specialized scientific literature and patent

documents. Researchers are encouraged to consult these resources for in-depth

methodological details.

Logical Relationship of Identifiers
The following diagram illustrates the hierarchical and logical relationships between the different

types of chemical identifiers.
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Logical Flow of Chemical Identification
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Caption: Relationship between chemical structure representations and database identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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